Cas no 28447-20-3 (3-ethenylbenzoic acid)

• Product Name: 3-ethenylbenzoic acid
• CAS No: 28447-20-3
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00157038
• CID: 239672
• PubChem ID: 4438231
• Update Time: 2025-11-02

3-ethenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Vinylbenzoic acid
• 3-ethenylbenzoic acid
• Benzoic acid,3-ethenyl-
• 3-Vinyl-benzoesaeure
• Benzoic acid,3-ethenyl
• meta-vinyl benzoic acid
• m-vinyl benzoic acid
• 3-Ethenyl-benzoic acid
• FT-0692281
• CS-0204842
• AS-47796
• AM20040091
• VWXZFDWVWMQRQR-UHFFFAOYSA-N
• 28447-20-3
• DTXSID10403301
• MFCD00157038
• F16168
• 3-Vinylbenzoic acid, 96%
• A853641
• SCHEMBL15036
• 3-vinyl benzoic acid
• 3-VINYLBENZOICACID
• Benzoic acid, 3-ethenyl-
• AKOS006223966

• MDL： MFCD00157038
• Inchi： 1S/C9H8O2/c1-2-7-4-3-5-8(6-7)9(10)11/h2-6H,1H2,(H,10,11)
• InChI Key： VWXZFDWVWMQRQR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C=C)=C1)=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.158
• Melting Point: 91-95 °C(lit.)
• Boiling Point: 298.7±19.0 °C at 760 mmHg
• Flash Point: 135.7±16.2 °C
• PSA: 37.30000
• LogP: 2.02780
• Solubility: Not available

3-ethenylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at -20°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-ethenylbenzoic acid

3-Ethenylbenzoic Acid (CAS No. 28447-20-3): Properties, Applications, and Market Insights

3-Ethenylbenzoic acid (CAS No. 28447-20-3) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as vinylbenzoic acid, is a derivative of benzoic acid with an ethenyl group attached to the benzene ring. Its unique chemical structure makes it a valuable intermediate in the synthesis of various specialty chemicals.

The molecular formula of 3-ethenylbenzoic acid is C9H8O2, and it typically appears as a white to off-white crystalline powder. With a molecular weight of 148.16 g/mol, this compound exhibits interesting chemical properties that have attracted significant research attention. The presence of both a carboxylic acid group and a vinyl group in its structure allows for diverse chemical transformations, making it a key building block in organic synthesis.

One of the most common questions researchers ask about 3-ethenylbenzoic acid 28447-20-3 is regarding its solubility characteristics. This compound shows moderate solubility in common organic solvents such as ethanol, methanol, and acetone, but limited solubility in water. This property profile makes it particularly useful in various organic synthesis applications where controlled solubility is required.

In the pharmaceutical industry, 3-vinylbenzoic acid serves as an important intermediate for the synthesis of more complex molecules. Recent studies have explored its potential in developing novel drug candidates, particularly in the area of anti-inflammatory compounds. The compound's ability to undergo various polymerization reactions also makes it valuable in materials science, where it can be incorporated into specialty polymers with unique properties.

The global market for 3-ethenylbenzoic acid CAS 28447-20-3 has seen steady growth in recent years, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where chemical manufacturing capabilities are rapidly advancing. Current pricing trends show stability, with typical purity grades (98%+) available from major chemical suppliers worldwide.

Recent innovations in green chemistry have led to improved synthesis methods for 3-ethenylbenzoic acid, reducing environmental impact while maintaining high yields. These advancements align with growing industry focus on sustainable chemical production, addressing common search queries about eco-friendly synthesis of specialty chemicals. Researchers are particularly interested in catalytic processes that minimize waste generation.

Storage and handling of 3-ethenylbenzoic acid 28447-20-3 require standard laboratory precautions. The compound should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and safety glasses is recommended when working with this chemical, as with all laboratory chemicals.

Analytical characterization of 3-vinylbenzoic acid typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods allow for precise quality control and verification of purity, which is crucial for research and industrial applications. Many researchers searching for analytical methods for benzoic acid derivatives find this information particularly valuable when working with this compound.

The future outlook for 3-ethenylbenzoic acid CAS No. 28447-20-3 appears promising, with potential applications emerging in advanced materials and nanotechnology. Ongoing research explores its use in conductive polymers and smart materials, responding to growing interest in functional organic compounds for electronic applications. These developments could significantly expand the market potential for this versatile chemical intermediate.

For researchers and industry professionals seeking high-purity 3-ethenylbenzoic acid, several reputable suppliers offer the compound in various quantities. Quality specifications typically include purity ≥98%, with certificates of analysis available upon request. Current market trends show increasing demand for custom synthesis services involving this compound, particularly for pharmaceutical intermediates and specialty polymer applications.

In conclusion, 3-ethenylbenzoic acid (28447-20-3) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of chemical functionality and relative stability makes it a valuable tool for synthetic chemists and materials scientists alike. As research continues to uncover new applications and improved synthesis methods, the significance of this compound in modern chemistry is likely to grow even further.